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Compound of Interest

Compound Name: CJC-1295

Cat. No.: B1424770

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper reconstitution and storage of
lyophilized CJC-1295, a synthetic analogue of Growth Hormone-Releasing Hormone (GHRH).
Adherence to these guidelines is crucial for maintaining the peptide's stability, integrity, and
biological activity in a research and development setting.

Introduction to CJC-1295

CJC-1295 is a tetrasubstituted peptide analogue of GHRH with enhanced pharmacokinetic
properties. It is often available with or without a Drug Affinity Complex (DAC), which
significantly extends its half-life. Proper handling, from reconstitution to long-term storage, is
paramount to ensure reliable and reproducible experimental outcomes. Once reconstituted, the
peptide is susceptible to degradation through hydrolysis, oxidation, and aggregation.[1]

Data Presentation: Storage and Stability

The stability of CIC-1295 is dependent on its physical state (lyophilized or reconstituted) and
storage conditions. The following tables summarize the recommended storage parameters.

Table 1: Storage Recommendations for Lyophilized CJC-1295
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Storage Condition Temperature Duration Notes

Ideal for preserving
the integrity of the

Long-term Storage -20°C to -80°C Up to several years )
peptide for extended
periods.[2]

Short- to Medium-term Suitable for routine

2°Cto 8°C Up to 1-2 years

Storage laboratory use.[3]
Stable for short

Room Temperature Ambient Several weeks durations, such as
during shipping.

Table 2: Storage Recommendations for Reconstituted CJC-1295
Storage Condition Temperature Duration Notes

Must be refrigerated
immediately after
reconstitution.[1] The
solution should be
Short-term Storage 2°Cto 8°C Up to 14-30 days ) )
clear; discard if any
signs of precipitation
or discoloration

appear.

Aliquoting into single-
use vials is highly
recommended to

Longer-term Storage -20°C Up to 3-4 months avoid repeated freeze-
thaw cycles, which
can degrade the

peptide.[4]

Note: The stability of reconstituted CJC-1295 can be influenced by the reconstituting solvent
and the pH of the solution. A near-neutral pH of 5-7 is generally considered optimal for peptide
stability.[1]
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Experimental Protocols
Reconstitution of Lyophilized CJC-1295

This protocol outlines the steps for reconstituting lyophilized CJC-1295 to a desired

concentration for in vitro or in vivo studies.

Materials:

Vial of lyophilized CJC-1295

Bacteriostatic water for injection (containing 0.9% benzyl alcohol)
Sterile syringes and needles

Alcohol preparation pads

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Preparation: Allow the vial of lyophilized CJC-1295 and the bacteriostatic water to equilibrate
to room temperature. This prevents condensation from forming inside the vials.

Sterilization: Clean the rubber stoppers of both the CJC-1295 vial and the bacteriostatic
water vial with an alcohol preparation pad and allow them to air dry completely.

Diluent Aspiration: Using a sterile syringe, carefully draw the desired volume of bacteriostatic
water. The volume will depend on the desired final concentration of the CJC-1295 solution.

Reconstitution: Slowly and gently inject the bacteriostatic water into the vial of lyophilized
CJC-1295. Angle the needle so that the water runs down the side of the vial. This minimizes
foaming and potential mechanical degradation of the peptide.

Dissolution: Gently swirl the vial in a circular motion until the lyophilized powder is completely
dissolved. Do not shake or vigorously agitate the vial, as this can cause aggregation and
denaturation of the peptide. The resulting solution should be clear and free of any particulate
matter.
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» Labeling: Clearly label the reconstituted vial with the peptide name, final concentration, and
the date of reconstitution.

Storage of Reconstituted CJC-1295

Proper storage of the reconstituted peptide is critical to maintain its bioactivity.
Procedure:

e Immediate Refrigeration: Immediately after reconstitution, store the vial in a refrigerator at
2°C to 8°C.

 Light Protection: Protect the reconstituted peptide from direct light by storing it in its original
box or in a light-blocking container.

 Aliquoting for Long-Term Storage (Optional but Recommended):

o To avoid repeated freeze-thaw cycles, it is best to aliquot the reconstituted solution into
single-use, sterile vials.

o Calculate the volume needed for a single experiment and dispense that amount into each
vial.

o Store the aliquots at -20°C.

e Handling Frozen Aliquots: When ready to use a frozen aliquot, thaw it slowly in the
refrigerator or at room temperature. Avoid rapid thawing in a water bath. Once thawed, use
the aliquot immediately and do not refreeze.

Mandatory Visualizations
Experimental Workflow for Reconstitution and Storage
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Caption: Workflow for the reconstitution and storage of lyophilized CJC-1295.
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Signaling Pathway of CJC-1295

CJC-1295 acts as a GHRH analogue, binding to the GHRH receptor on the anterior pituitary
gland. This initiates a signaling cascade that results in the synthesis and release of growth
hormone (GH).
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Caption: Simplified signaling pathway of CJC-1295 via the GHRH receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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